Cas no 1701-73-1 (1-(Pyridin-4-yl)pentan-1-one)

• Product Name: 1-(Pyridin-4-yl)pentan-1-one
• CAS No: 1701-73-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 179500
• PubChem ID: 74344
• Update Time: 2024-11-01

1-(Pyridin-4-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)pentan-1-one
• 1-Pentanone,1-(4-pyridinyl)-
• 1-pyridin-4-ylpentan-1-one
• 4-Valerylpyridine
• 1-(4-Pyridinyl)-1-pentanone
• 1-(4-Pyridinyl)pentane-1-one
• 1-Pentanone, 1-(4-pyridinyl)-
• 1-Pentanone, 1-(4-pyridyl)-
• LS-102009
• n-butyl 4-pyridyl ketone
• Pyridine, 4-valeryl-
• 1701-73-1
• 1-(4-Pyridyl)-1-pentanone
• SB55010
• BAA70173
• Ketone, butyl 4-pyridyl
• AZZKIOQLDYOUSM-UHFFFAOYSA-N
• BRN 0119692
• N14246
• 5-21-07-00448 (Beilstein Handbook Reference)
• AKOS011915323
• n-butyl 4-pyridinyl ketone
• SCHEMBL7220547
• Butyl 4-pyridyl ketone
• DTXSID20168797

• Inchi： 1S/C10H13NO/c1-2-3-4-10(12)9-5-7-11-8-6-9/h5-8H,2-4H2,1H3
• InChI Key： AZZKIOQLDYOUSM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=CC=1)CCCC

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.0508 (rough estimate)
• Boiling Point: 290.31°C (rough estimate)
• Flash Point: 120.4°C
• Refractive Index: 1.5400 (estimate)
• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones